3-chloro-N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)benzamide
Description
3-chloro-N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)benzamide is a synthetic compound that has been extensively studied for its potential application in scientific research. It is commonly referred to as "Compound X" in the scientific literature. This compound has shown promising results in various studies, and its unique chemical structure makes it a valuable tool for researchers in the field of biochemistry and pharmacology.
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging ligands, such as [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphthalenyl] propene (18F-FDDNP), have been developed to measure amyloid in vivo in the brain of patients with Alzheimer's disease. These compounds allow for the early detection of Alzheimer's disease and are used in the evaluation of new anti-amyloid therapies (Nordberg, 2008).
Heterocyclic Naphthalimides in Medicine
Naphthalimide compounds, which share structural similarities with 3-chloro-N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)benzamide, exhibit extensive potential in medicinal applications. Some naphthalimides have entered clinical trials as anticancer agents, and research on naphthalimide-based drugs for treating various diseases is actively expanding. Naphthalimide-derived compounds also serve as artificial ion receptors, fluorescent probes, and cell imaging agents (Gong et al., 2016).
Supramolecular Chemistry and Biomedical Applications
Benzene-1,3,5-tricarboxamides (BTAs), like the compound , play a significant role in supramolecular chemistry, with applications ranging from nanotechnology to polymer processing and biomedical fields. The self-assembly behavior of BTAs and their multifunctional nature drive their use in various scientific and industrial domains (Cantekin et al., 2012).
Antimicrobial and Anticancer Properties
Quinoxaline derivatives, structurally related to 3-chloro-N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)benzamide, have shown a wide range of biomedical applications, including antimicrobial activities and the treatment of chronic and metabolic diseases. These derivatives' versatility in medical research underscores the potential of similarly structured compounds (Pereira et al., 2015).
properties
IUPAC Name |
3-chloro-N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O/c1-24(2)20(14-23-21(25)16-9-5-10-17(22)13-16)19-12-6-8-15-7-3-4-11-18(15)19/h3-13,20H,14H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMWXGIOWJCQBFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1=CC(=CC=C1)Cl)C2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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